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Compound of Interest

Compound Name: Dodecanedioic Acid

Cat. No.: B1670858 Get Quote

An In-depth Examination of the Core Properties, Synthesis, and Applications of

Dodecanedioic Acid (CAS Number: 693-23-2)

Dodecanedioic acid (DDDA), a 12-carbon saturated α,ω-dicarboxylic acid, is a versatile

chemical compound with substantial industrial importance and emerging applications in the

pharmaceutical and drug development sectors.[1][2] Its bifunctional nature, characterized by

two terminal carboxylic acid groups, allows it to function as a crucial monomer in the synthesis

of high-performance polymers and as a linker in complex molecular architectures.[1] This

technical guide offers a comprehensive overview of dodecanedioic acid, detailing its chemical

identity, physicochemical properties, synthesis methodologies, and its role in biomedical

research.

Core Chemical Identity
CAS Number: 693-23-2[1]

Molecular Formula: C₁₂H₂₂O₄[1]

Molecular Weight: 230.30 g/mol [1]

IUPAC Name: Dodecanedioic acid[1][3]

Synonyms: DDDA, 1,10-Decanedicarboxylic acid, Decamethylenedicarboxylic acid[3][4]
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Molecular Structure
The molecular structure of dodecanedioic acid consists of a linear 10-carbon aliphatic chain

flanked by two carboxylic acid functional groups.

Linear Formula: HOOC(CH₂)₁₀COOH

SMILES: O=C(O)CCCCCCCCCCC(=O)O[4]

Physicochemical Properties
A thorough understanding of the physicochemical properties of dodecanedioic acid is

fundamental for its application in research and development. Key properties are summarized in

the table below.

Property Value References

Appearance
White crystalline powder or

flakes
[1][4]

Melting Point 127-129 °C [1][4]

Boiling Point 245 °C at 10 mmHg [1][4]

Density 1.15 g/cm³ [1]

Water Solubility < 0.1 g/L (20 °C) [1]

pKa 4.48 ± 0.10 (Predicted) [1]

LogP 3.2 at 25 °C [1]

Synthesis of Dodecanedioic Acid
Dodecanedioic acid can be produced through both traditional chemical synthesis routes and

more sustainable biotechnological methods.

Chemical Synthesis
The predominant industrial chemical synthesis of dodecanedioic acid originates from

butadiene.[2][4] This multi-step process is a well-established method for large-scale production.
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Chemical Synthesis of Dodecanedioic Acid from Butadiene.

An alternative chemical route involves the ozonolysis of cyclododecene.[4]

Biotechnological Production
In response to a growing demand for sustainable chemical production, biotechnological routes

for synthesizing dodecanedioic acid have been developed.[2] These methods often utilize

renewable feedstocks and microbial fermentation. A notable example is the use of specific

strains of Candida tropicalis yeast to convert long-chain alkanes or fatty acids into

dodecanedioic acid.[4][5] More recently, a multi-enzymatic cascade has been engineered in

E. coli for the production of dodecanedioic acid from linoleic acid.[6]

Experimental Protocols
Protocol 1: Chemical Synthesis of Dodecanedioic Acid
from 1,2-dihydroxy-5,9-cyclododecene
This two-step protocol outlines a laboratory-scale synthesis of dodecanedioic acid.[1][7]

Step 1: Hydrogenation[1][7]

Materials: 200 g of 1,2-dihydroxy-5,9-cyclododecene, 3.0 g of 30% Ni-SiO₂ hydrogenation

catalyst.[1][7]

Apparatus: 1 L autoclave.[1]

Procedure:

Add the 1,2-dihydroxy-5,9-cyclododecene and the Ni-SiO₂ catalyst to the autoclave.[1][7]
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Purge the autoclave with nitrogen to remove air.[1][7]

Introduce a mixed gas of hydrogen and nitrogen (1:3 ratio) into the reactor.[1][7]

Maintain the reaction at a temperature of 160 °C and a pressure of 0.6 MPa for 2 hours.[1]

[7]

After the reaction, remove the catalyst by filtration or centrifugation. The resulting product

mixture is used directly in the next step.[1]

Step 2: Oxidation[1][7]

Materials: The reaction solution from the hydrogenation step, 244 g of acetic acid, 3 g of

methanesulfonic acid, 207.8 g of 50% hydrogen peroxide.[1][7]

Apparatus: 1 L reactor.[1]

Procedure:

Place the hydrogenation product solution, acetic acid, and methanesulfonic acid into the

reactor.[1][7]

Add the 50% hydrogen peroxide dropwise over 1 hour at a temperature of 85 °C.[1][7]

Stir the reaction mixture for an additional 30 minutes, during which dodecanedioic acid
will precipitate.[1][7]

Cool the reaction mixture to room temperature and filter to collect the solid product.[1]

Protocol 2: Synthesis of Nylon 6,12 via Melt
Polycondensation
This protocol describes the direct polymerization of dodecanedioic acid with a diamine.[8]

Materials: Dodecanedioic acid (DDDA), Hexamethylenediamine, High purity nitrogen gas.

Equipment: Glass test tube or three-neck flask, heating mantle, magnetic stirrer and stir bar,

nitrogen inlet and outlet, vacuum line, thermometer or thermocouple.
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Procedure:

Accurately weigh equimolar amounts of dodecanedioic acid and hexamethylenediamine

and add them to the reaction vessel.

Purge the vessel with nitrogen and maintain a slow, constant flow of nitrogen throughout

the reaction.

Heat the mixture to approximately 220-280 °C.[8]

Once the monomers melt and the mixture becomes homogenous, begin stirring. Maintain

the reaction at this temperature for 3-4 hours. Water, the condensation byproduct, will be

evolved and removed with the nitrogen flow.[8]

(Optional) To further increase the molecular weight, a vacuum can be applied during the

final hour of the reaction to remove the last traces of water.[8]

Cool the reaction vessel to room temperature under a nitrogen atmosphere. The resulting

solid polymer can then be removed.[8]

Applications in Research and Drug Development
The unique properties of dodecanedioic acid make it a valuable molecule in the

pharmaceutical and drug development fields.

Drug Delivery Systems: As a dicarboxylic acid, DDDA is a key component in the synthesis of

biodegradable polymers, such as polyesters and polyamides, which are used for controlled

drug release.[1] These polymers can form matrices that encapsulate therapeutic agents,

allowing for their sustained release over time.[1]

Antibody-Drug Conjugates (ADCs): Dodecanedioic acid can serve as a flexible linker to

connect a targeting moiety, like an antibody, to a cytotoxic drug in an ADC.[1] The long

aliphatic chain of DDDA provides spatial separation between the antibody and the drug,

which can reduce steric hindrance and enhance the efficacy of the conjugate.[1]

Metabolic Research: Dodecanedioic acid has been investigated as an alternative fuel

substrate in parenteral nutrition.[9] Studies have shown that its infusion can impact glucose
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uptake and oxidation, suggesting its potential to preserve glucose utilization and increase

glycogen stores.[9]

Pharmaceutical Formulations: It is used as an excipient in pharmaceutical formulations to

improve the solubility of active ingredients and to stabilize the formulation.[10]

Signaling and Metabolic Pathways
Dodecanedioic acid is primarily involved in metabolic pathways, specifically as a product of

fatty acid ω-oxidation. This pathway is an alternative to β-oxidation for the metabolism of long-

chain fatty acids.
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Metabolic Fate of Long-Chain Fatty Acids via ω-Oxidation.
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In this pathway, long-chain fatty acids are oxidized at the terminal methyl group (ω-carbon) in

the cytosol to form a dicarboxylic acid, such as dodecanedioic acid.[2] This dicarboxylic acid

is then transported into the peroxisome where it undergoes β-oxidation, leading to chain-

shortened dicarboxylic acids and acetyl-CoA, which can then enter central metabolic pathways

like the Krebs cycle.[2]

Conclusion
Dodecanedioic acid is a dicarboxylic acid of significant interest due to its well-established

industrial applications and its increasing potential in the field of drug development and

metabolic research. Its defined physicochemical properties and versatile reactivity make it an

attractive building block for the design of advanced materials, including polymers for controlled

drug release and linkers for targeted therapies. Further research into its metabolic roles and

biocompatibility will likely expand its applications in the biomedical field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://mcc-hamburg.de/en/produkt/dodecanedioic-acid-ddda/
https://mcc-hamburg.de/en/produkt/dodecanedioic-acid-ddda/
https://www.benchchem.com/product/b1670858#dodecanedioic-acid-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1670858#dodecanedioic-acid-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1670858#dodecanedioic-acid-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1670858#dodecanedioic-acid-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670858?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

